4-[(4-Methylbenzyl)thio]-2-phenyl-5,6,7,8-tetrahydroquinazoline

• IUPAC Name: 4-[(4-methylphenyl)methylsulfanyl]-2-phenyl-5,6,7,8-tetrahydroquinazoline
• InChI: InChI=1S/C22H22N2S/c1-16-11-13-17(14-12-16)15-25-22-19-9-5-6-10-20(19)23-21(24-22)18-7-3-2-4-8-18/h2-4,7-8,11-14H,5-6,9-10,15H2,1H3
• InChI Key: DXLKHDWRDYQZPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC(=NC3=C2CCCC3)C4=CC=CC=C4
• Molecular Formula: C22H22N2S
• Molecular Weight: 346.5 g/mol

Description

4-[(4-Methylbenzyl)thio]-2-phenyl-5,6,7,8-tetrahydroquinazoline is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound has been found to exhibit a range of biochemical and physiological effects that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 4-[(4-Methylbenzyl)thio]-2-phenyl-5,6,7,8-tetrahydroquinazoline is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It may also work by reducing inflammation and oxidative stress in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[(4-Methylbenzyl)thio]-2-phenyl-5,6,7,8-tetrahydroquinazoline are diverse. This compound has been found to exhibit antitumor, anti-inflammatory, and antioxidant activity. It has also been shown to have an effect on the immune system, potentially making it useful in the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(4-Methylbenzyl)thio]-2-phenyl-5,6,7,8-tetrahydroquinazoline is its potential to be used in the development of new cancer treatments. Additionally, its anti-inflammatory and antioxidant properties make it a promising candidate for the treatment of a range of diseases. However, the limitations of this compound include its complex synthesis process, which can be challenging to reproduce in a laboratory setting.

Future Directions

There are many potential future directions for research on 4-[(4-Methylbenzyl)thio]-2-phenyl-5,6,7,8-tetrahydroquinazoline. One area of focus could be on the development of new cancer treatments based on this compound. Additionally, further research could be conducted to explore its potential use in the treatment of autoimmune diseases and other conditions. Finally, research could be conducted to better understand the mechanism of action of this compound and to identify potential side effects or interactions with other drugs.

Synthesis Methods

The synthesis of 4-[(4-Methylbenzyl)thio]-2-phenyl-5,6,7,8-tetrahydroquinazoline is a complex process that involves several steps. The starting materials for the synthesis are 4-methylbenzyl chloride, phenylhydrazine, and thioacetamide. These compounds are reacted together in the presence of a catalyst to form the desired product.

Scientific Research Applications

The potential applications of 4-[(4-Methylbenzyl)thio]-2-phenyl-5,6,7,8-tetrahydroquinazoline in scientific research are numerous. This compound has been found to exhibit antitumor activity, making it a promising candidate for the development of new cancer treatments. Additionally, it has been shown to have anti-inflammatory and antioxidant properties, which could make it useful in the treatment of a range of diseases.